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Compound of Interest

Compound Name: CETOLETH-6

Cat. No.: B3285557

For Researchers, Scientists, and Drug Development Professionals

Introduction

CETOLETH-6 is a non-ionic surfactant belonging to the family of fatty alcohol ethoxylates.
Chemically, it is the polyethylene glycol ether of a blend of cetyl and oleyl alcohols, with the "-6"
designation indicating an average of six repeating ethylene oxide units in the hydrophilic
portion of the molecule. Its amphiphilic nature, possessing both a hydrophobic fatty alcohol tail
and a hydrophilic polyoxyethylene head, makes it a versatile ingredient in various formulations,
including cosmetics and pharmaceuticals, where it functions as an emulsifier, solubilizer, and
wetting agent. This technical guide provides a comprehensive overview of the available in-vitro
safety, toxicity, and biocompatibility data for CETOLETH-6 and structurally related compounds,
intended to inform researchers and professionals in drug development and safety assessment.

Chemical and Physical Properties
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Property Value Reference

Polyoxyethylene (6)
Cetyl/Oleyl Ether

Chemical Name

INCI Name Ceteareth-6

CAS Number 8065-81-4
C16-18H33-

Molecular Formula 37(OCH2CH2)nOH, where n =
6

Description Non-ionic surfactant

In-Vitro Cytotoxicity

Direct in-vitro cytotoxicity data for CETOLETH-6 is limited in publicly available literature.
However, studies on closely related fatty alcohol ethoxylates, such as Ceteareth-20, provide
valuable insights into the potential cytotoxic profile of this class of compounds.

A study investigating the cytotoxic effects of Ceteareth-20 on human lymphocytes in vitro
provides the most relevant data. The study utilized the Lactate Dehydrogenase (LDH) assay to
assess membrane integrity and the Water-Soluble Tetrazolium salt (WST-1) assay to measure

cell proliferation.

Table 1: In-Vitro Cytotoxicity of Ceteareth-20 on Human Lymphocytes

Cell Viability (WST-1

Concentration (%) Cytotoxicity (LDH Assay)

Assay)
1 No significant cytotoxic effect Proliferative effect observed
5 No significant cytotoxic effect Proliferative effect observed
25 No significant cytotoxic effect Proliferative effect observed
50 No significant cytotoxic effect Proliferative effect observed

Data from a study on Ceteareth-20, a structurally similar compound to CETOLETH-6.
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The results indicate that Ceteareth-20, at the tested concentrations, did not induce significant
cytotoxicity in human lymphocytes and, interestingly, showed a proliferative effect. This
suggests that at these concentrations, it does not compromise cell membrane integrity or inhibit
cell proliferation. The toxicity of non-ionic surfactants is often related to their critical micelle
concentration (CMC), above which they can disrupt cell membranes. The observed proliferative
effect at high concentrations in this study is an unusual finding and warrants further
investigation.

Experimental Protocols

The LDH assay is a colorimetric method used to quantify cell death by measuring the release
of LDH from damaged cells into the culture medium.

Cell Culture and Treatment LDH Assay Data Analysis.

Click to download full resolution via product page

LDH Cytotoxicity Assay Workflow

The WST-1 assay is a colorimetric test for the quantification of cell proliferation and viability. It
is based on the cleavage of the tetrazolium salt WST-1 to formazan by cellular mitochondrial
dehydrogenases.

Cell Culture and Treatment WST-1 Assay Data Analysis
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Click to download full resolution via product page

WST-1 Cell Proliferation Assay Workflow

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3285557?utm_src=pdf-body-img
https://www.benchchem.com/product/b3285557?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3285557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Vitro Genotoxicity

A comprehensive review by the German Senate Commission for the Investigation of Health
Hazards of Chemical Compounds in the Work Area (MAK Commission) on fatty alcohol
ethoxylates, including the C16-18 and C18 unsaturated category to which CETOLETH-6
belongs, concluded that these substances do not show genotoxic potential in in-vitro and in-

vivo studies.

One specific study cited in the MAK Commission's report is a chromosomal aberration test
conducted in Chinese Hamster Ovary (CHO) cells, which yielded negative results.

Experimental Protocol

This test is designed to identify substances that cause structural chromosomal aberrations in

cultured mammalian cells.
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 To cite this document: BenchChem. [In-Vitro Safety, Toxicity, and Biocompatibility of
CETOLETH-6: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3285557#safety-toxicity-and-biocompatibility-data-
for-cetoleth-6-in-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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